Cas no 84963-09-7 (Acetamide,N,N'-(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis[2-chloro- (9CI))

• Product Name: Acetamide,N,N'-(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis[2-chloro- (9CI)
• CAS No: 84963-09-7
• MF: C₁₆H₁₄Cl₂N₂O₄
• MW: 369.199362277985
• CID: 728947
• Update Time: 2024-01-31

Acetamide,N,N'-(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis[2-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis[2-chloro- (9CI)
• 2-chloro-N-[4-[4-[(2-chloroacetyl)amino]-3-hydroxyphenyl]-2-hydroxyphenyl]acetamide
• N,N'-[3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl]bis(2-chloroacetamide)
• Einecs 284-811-7

• Inchi： 1S/C16H14Cl2N2O4/c17-7-15(23)19-11-3-1-9(5-13(11)21)10-2-4-12(14(22)6-10)20-16(24)8-18/h1-6,21-22H,7-8H2,(H,19,23)(H,20,24)
• InChI Key： PUDPEBQWWPNOAM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(NC(=O)CCl)C(O)=C2)=CC=C(NC(=O)CCl)C(O)=C1

Computed Properties

• Exact Mass: 468.029722
• Monoisotopic Mass: 468.029722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210